Cas no 2411269-73-1 (N-benzyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)oxirane-2-carboxamide)

• Product Name: N-benzyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)oxirane-2-carboxamide
• CAS No: 2411269-73-1
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 5922567
• PubChem ID: 165767331
• Update Time: 2025-10-31

N-benzyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411269-73-1
• Z3687615703
• N-benzyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)oxirane-2-carboxamide
• EN300-7560931

• Inchi： 1S/C17H15N3O3S/c21-16-15-12(6-7-24-15)18-14(19-16)9-20(17(22)13-10-23-13)8-11-4-2-1-3-5-11/h1-7,13H,8-10H2,(H,18,19,21)
• InChI Key： WOBGVRGCUJWVTB-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(NC(CN(CC1C=CC=CC=1)C(C1CO1)=O)=N2)=O

Computed Properties

• Exact Mass: 341.08341252g/mol
• Monoisotopic Mass: 341.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 103Ų

Additional information on N-benzyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)oxirane-2-carboxamide

Introduction to N-benzyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)oxirane-2-carboxamide and Its Significance in Modern Chemical Biology

N-benzyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)oxirane-2-carboxamide, a compound with the CAS number 2411269-73-1, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structure, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The molecular framework of this compound incorporates several key structural motifs that make it a promising candidate for further exploration.

The core structure of N-benzyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)oxirane-2-carboxamide is built around a thiophene ring fused with a pyrimidine moiety. This particular arrangement is not only unique but also highly functional, offering multiple sites for interaction with biological targets. The presence of an oxirane group in the molecule further enhances its potential as a bioactive agent. Oxiranes, also known as epoxides, are known for their reactivity and ability to undergo various chemical transformations, making them valuable in synthetic chemistry and drug design.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. Recent studies have highlighted the importance of thiophene-pyrimidine hybrids in the development of novel therapeutic agents. These hybrids have shown promise in various pharmacological applications, including antiviral, anticancer, and anti-inflammatory therapies. The specific arrangement of atoms in N-benzyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)oxirane-2-carboxamide suggests that it could interact with specific enzymes or receptors involved in these pathways.

In addition to its structural features, the compound's reactivity makes it a valuable tool for synthetic chemists. The oxirane group can undergo various reactions, such as ring-opening reactions with nucleophiles, which can be exploited to create more complex molecules. This versatility allows researchers to modify the structure of the compound and explore its derivatives for enhanced biological activity. Such modifications are crucial in drug discovery pipelines, where optimizing a molecule's properties is essential for achieving desired therapeutic effects.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior. Molecular modeling studies have been instrumental in predicting how N-benzyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)oxirane-2-carboxamide interacts with biological targets. These studies have provided insights into its binding affinity and mechanism of action, which are critical factors in drug development. By leveraging computational tools, researchers can design experiments more efficiently and prioritize compounds that are most likely to succeed in preclinical and clinical trials.

The synthesis of this compound also presents an interesting challenge for organic chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also demonstrate the feasibility of producing such intricate molecules on a scalable basis.

As research continues to uncover new therapeutic targets and mechanisms, compounds like N-benzyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)oxirane-2-carboxamide are likely to play a significant role in addressing unmet medical needs. The combination of structural complexity and functional diversity makes this molecule a compelling subject for further investigation. Future studies may explore its potential applications in areas such as targeted therapy and personalized medicine.

In conclusion, N-benzyl-N-({4-oxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyxylethylene}-carbonyl)oxirane amide CAS number 2411269 73 1 is a remarkable compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable asset for drug discovery efforts aimed at developing novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this are poised to make substantial contributions to medicine and healthcare.